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Compound of Interest

Compound Name: MES sodium salt

Cat. No.: B011074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a 0.5M MES (2-(N-

morpholino)ethanesulfonic acid) sodium salt buffer. This buffer is commonly used in a variety of

biological and biochemical research applications due to its favorable characteristics, including

its pKa near neutral pH and its minimal interference with many biological reactions.

Key Buffer Characteristics
The pertinent physicochemical properties of MES sodium salt are summarized in the table

below. This information is essential for accurate buffer preparation and application.

Parameter Value Reference

Molecular Weight 217.22 g/mol [1][2][3][4][5]

pKa (at 25°C) ~6.1 [1][6][7]

Useful pH Range 5.5 - 6.7 [1][6][7]

Desired Concentration 0.5 M

Final Volume 1 L
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This protocol outlines the step-by-step procedure for preparing 1 liter of 0.5M MES sodium
salt buffer.

Materials:

MES sodium salt (MW: 217.22 g/mol )

Deionized or distilled water

Hydrochloric acid (HCl), 1N or 5N solution

A calibrated pH meter

A magnetic stirrer and stir bar

A 1 L graduated cylinder

A 1 L beaker or flask

Weighing paper or boat

A laboratory balance

Procedure:

Calculate the required mass of MES sodium salt: To prepare 1 L of a 0.5M solution, the

required mass is calculated as follows: Mass (g) = Molarity (mol/L) × Molecular Weight (

g/mol ) × Volume (L) Mass (g) = 0.5 mol/L × 217.22 g/mol × 1 L = 108.61 g

Dissolve the MES sodium salt: a. Measure approximately 800 mL of deionized water into a

1 L beaker. b. Place the beaker on a magnetic stirrer and add a stir bar. c. Weigh out 108.61

g of MES sodium salt and add it to the water while stirring. d. Continue stirring until the

MES sodium salt is completely dissolved.

Adjust the pH: a. Calibrate the pH meter according to the manufacturer's instructions. b.

Place the calibrated pH electrode into the MES sodium salt solution. c. The initial pH of the

solution will be alkaline, outside the desired buffering range. d. Slowly add 1N or 5N HCl

dropwise while continuously monitoring the pH. e. Continue adding HCl until the desired pH
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within the effective buffering range of MES (typically between 5.5 and 6.7) is reached. Be

cautious not to overshoot the target pH.

Final Volume Adjustment: a. Once the desired pH is stable, remove the pH electrode and

rinse it with deionized water. b. Carefully transfer the buffer solution to a 1 L graduated

cylinder. c. Add deionized water to bring the final volume to exactly 1 L. d. Transfer the buffer

to a labeled, clean, and sterile storage bottle.

Storage: Store the 0.5M MES sodium salt buffer at 2-8°C. For long-term storage or critical

applications, sterile filtration through a 0.22 µm filter is recommended.

Experimental Workflow
The following diagram illustrates the workflow for the preparation of the 0.5M MES sodium salt
buffer.
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Caption: Workflow for 0.5M MES Sodium Salt Buffer Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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